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Compound of Interest

Compound Name: Polonium PO-210

Cat. No.: B076709 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Polonium-210 (²¹⁰Po) is a highly radioactive isotope of the element polonium, notable for its

potent alpha particle emissions. This technical guide provides an in-depth overview of its

radiological characteristics and alpha decay energy, intended for use by researchers, scientists,

and professionals in drug development who may encounter or utilize this isotope in their work.

Core Radiological Properties
Polonium-210 is a naturally occurring radionuclide found in the uranium-238 decay chain and

can also be produced artificially.[1][2][3] It is characterized by a relatively short half-life and high

specific activity, making it a powerful source of alpha radiation.[1][4]

Table 1: Key Radiological Properties of Polonium-210
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Property Value Unit

Half-life (t½) 138.376 days

Decay Mode Alpha (α) -

Daughter Nuclide Lead-206 (²⁰⁶Pb) (Stable) -

Alpha Decay Energy 5.407 MeV

Primary Alpha Particle Energy 5.304 MeV

Specific Activity 1.66 x 10¹⁴ Bq/g

4,490 Ci/g

Gamma Emission Probability ~1 in 100,000 decays -

Primary Gamma Ray Energy 803 keV

Sources:[4][5][6][7][8][9][10][11]

Alpha Decay of Polonium-210
The primary mode of decay for Polonium-210 is through the emission of an alpha particle,

transmuting it into the stable isotope Lead-206.[4][5][7] This decay is characterized by a

significant release of energy, primarily in the form of the kinetic energy of the alpha particle.

The nuclear reaction for the alpha decay of Polonium-210 is as follows:

²¹⁰₈₄Po → ²⁰⁶₈₂Pb + ⁴₂α

The total energy released in this decay, known as the Q-value, is 5.407 MeV.[9][12] The vast

majority of this energy (5.304 MeV) is carried away as the kinetic energy of the alpha particle.

[10][13][14] A very small fraction of decays (approximately 0.001%) are accompanied by the

emission of a gamma ray with an energy of 803 keV as the daughter nucleus transitions to its

ground state.[15][16]
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Alpha decay of Polonium-210 to stable Lead-206.

Experimental Protocols: Measurement of Alpha
Decay Energy
The primary method for the detection and energy measurement of the alpha particles emitted

by Polonium-210 is alpha spectrometry.[5][17] This technique is highly sensitive and allows for

the precise determination of alpha particle energies, which is crucial for identifying and

quantifying the isotope.

General Methodology for Alpha Spectrometry
A typical experimental workflow for the analysis of Polonium-210 in a sample (e.g.,

environmental, biological) involves several key steps:

Sample Preparation: This initial step is critical and can involve various techniques depending

on the sample matrix. Common methods include co-precipitation with iron hydroxide or
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manganese dioxide to pre-concentrate the polonium from aqueous samples.[14][18] For

solid samples, acid digestion is often employed.

Radiochemical Separation: To isolate Polonium-210 from other radionuclides that may

interfere with the measurement, specific chemical separation techniques are used.

Source Preparation: A thin, uniform source is prepared for alpha spectrometry to minimize

self-absorption of the alpha particles, which would degrade the energy spectrum.

Spontaneous deposition onto a metal disc (e.g., silver or copper) is a widely used method for

creating this source.[14]

Alpha Spectrometry Measurement: The prepared source is placed in a vacuum chamber with

an alpha detector (typically a Passivated Implanted Planar Silicon - PIPS detector). The

detector measures the energy of the alpha particles as they are emitted from the source. The

resulting data is an energy spectrum with a distinct peak at 5.304 MeV, corresponding to the

alpha decay of Polonium-210.[14]

Data Analysis: The activity of Polonium-210 in the original sample is calculated from the

number of counts in the 5.304 MeV peak, taking into account the counting time, detector

efficiency, and chemical yield of the preparation process.
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Generalized workflow for Po-210 analysis via alpha spectrometry.

Radiological Hazard and Biological Effects
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The primary hazard associated with Polonium-210 is internal exposure through inhalation,

ingestion, or wound contamination.[2][6][19] Externally, the alpha particles emitted by

Polonium-210 cannot penetrate the outer layer of skin.[2][5] However, once inside the body,

these highly energetic and highly ionizing alpha particles can deposit their energy over a very

short range, causing significant damage to surrounding cells and tissues.[6][20] This can lead

to disruption of cellular structures, DNA damage, and cell death.[6] The organs that tend to

concentrate polonium include the spleen, kidneys, and liver.[6][13]
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Logical relationship of Po-210's internal radiological toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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